N-(3-chlorophenyl)-4-[4-(4-chlorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-chlorophenyl)-4-[4-(4-chlorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C19H18Cl2N6O and its molecular weight is 417.29. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activities
Research by Bektaş et al. (2007) involves the synthesis of derivatives of 1,2,4-triazole, which include structural similarities to the specified compound. These derivatives demonstrated antimicrobial activities against test microorganisms, indicating potential applications in developing new antimicrobial agents (Bektaş et al., 2007).
Antihypertensive Agents
A study by Meyer et al. (1989) synthesized and evaluated 5-(1-piperazinyl)-1H-1,2,4-triazol-3-amines for antihypertensive and diuretic activity. One of the compounds demonstrated promising antihypertensive effects, suggesting the potential of similar structures in treating hypertension (Meyer et al., 1989).
Crystal Structure Analysis
Jeon et al. (2014) studied the crystal structure of anilazine, a triazine fungicide, which shares structural components with the compound . This research contributes to understanding the molecular architecture and potential interactions of similar compounds (Jeon et al., 2014).
Antitumor Activity Against Breast Cancer Cells
Yurttaş et al. (2014) synthesized 1,2,4-triazine derivatives with a piperazine amide moiety and investigated their anticancer activities, particularly against breast cancer cells. This research indicates potential applications of similar compounds in cancer treatment (Yurttaş et al., 2014).
Ligands for Melanocortin Receptors
Research by Mutulis et al. (2004) on piperazine analogues of melanocortin 4 receptor agonists, which included triazole moieties, suggests potential applications in developing treatments targeting these receptors (Mutulis et al., 2004).
Synthesis of Pharmaceutical Intermediates
Studies by Mai (2005) and Weiliang (2008) focus on the synthesis of 1-(3-chlorophenyl) piperazine, a compound structurally similar to the one , highlighting its importance as a pharmaceutical intermediate (Mai, 2005), (Weiliang, 2008).
Thermal Oxidation Stability in Polypropylene
Feng Ya and Cui Yong (2001) synthesized compounds combining piperidine and triazine for enhancing the thermal oxidation stability of polypropylene, suggesting potential industrial applications (Feng Ya & Cui Yong, 2001).
properties
IUPAC Name |
[5-(3-chloroanilino)triazolidin-4-yl]-[4-(4-chlorophenyl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22Cl2N6O/c20-13-4-6-16(7-5-13)26-8-10-27(11-9-26)19(28)17-18(24-25-23-17)22-15-3-1-2-14(21)12-15/h1-7,12,17-18,22-25H,8-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFOAYNXZONGKKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)Cl)C(=O)C3C(NNN3)NC4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22Cl2N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.